Cas no 1261952-87-7 (2,4(1H,3H)-Pyrimidinedione, 5-(3-nitrophenyl)-)

2,4(1H,3H)-Pyrimidinedione, 5-(3-nitrophenyl)- is a nitrophenyl-substituted pyrimidinedione derivative with potential applications in pharmaceutical and chemical research. Its structure features a pyrimidinedione core, a heterocyclic scaffold known for its biological relevance, coupled with a 3-nitrophenyl group at the 5-position, which may influence electronic and steric properties. This compound could serve as a key intermediate in the synthesis of more complex molecules, particularly those targeting therapeutic pathways. The nitro group offers reactivity for further functionalization, while the pyrimidinedione moiety provides a stable, hydrogen-bonding framework. Its well-defined structure makes it suitable for studies in medicinal chemistry, material science, or as a reference standard in analytical applications.

2,4(1H,3H)-Pyrimidinedione, 5-(3-nitrophenyl)- structure

1261952-87-7 structure

Product Name:2,4(1H,3H)-Pyrimidinedione, 5-(3-nitrophenyl)-

CAS No:1261952-87-7

MF:C₁₀H₇N₃O₄

MW:233.180281877518

MDL:MFCD18316562

CID:5177981

Update Time:2025-05-25

2,4(1H,3H)-Pyrimidinedione, 5-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

- (2,4)-Dihydroxy-5-(3-nitrophenyl)pyrimidine
- 2,4(1H,3H)-Pyrimidinedione, 5-(3-nitrophenyl)-
- MDL： MFCD18316562
- Inchi： 1S/C10H7N3O4/c14-9-8(5-11-10(15)12-9)6-2-1-3-7(4-6)13(16)17/h1-5H,(H2,11,12,14,15)
- InChI Key： UWJJJSJOGIOIHG-UHFFFAOYSA-N
- SMILES： O=C1C(=CNC(N1)=O)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 399
XLogP3: 0.5
Topological Polar Surface Area: 104

2,4(1H,3H)-Pyrimidinedione, 5-(3-nitrophenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322828-5 g	(2,4)-Dihydroxy-5-(3-nitrophenyl)pyrimidine, 95%; .	1261952-87-7	95%	5 g	€1,159.00	2023-07-19
abcr	AB322828-5g	(2,4)-Dihydroxy-5-(3-nitrophenyl)pyrimidine, 95%; .	1261952-87-7	95%	5g	€1159.00	2025-02-14

2,4(1H,3H)-Pyrimidinedione, 5-(3-nitrophenyl)- Related Literature

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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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JGQuintiere
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

Additional information on 2,4(1H,3H)-Pyrimidinedione, 5-(3-nitrophenyl)-

Comprehensive Overview of 2,4(1H,3H)-Pyrimidinedione, 5-(3-nitrophenyl)- (CAS No. 1261952-87-7)

2,4(1H,3H)-Pyrimidinedione, 5-(3-nitrophenyl)- (CAS No. 1261952-87-7) is a specialized organic compound belonging to the pyrimidine family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and agrochemical development. With the increasing demand for novel heterocyclic compounds, researchers are actively exploring the synthesis and utility of derivatives like 5-(3-nitrophenyl)-2,4(1H,3H)-pyrimidinedione.

The structural uniqueness of 2,4(1H,3H)-Pyrimidinedione, 5-(3-nitrophenyl)- lies in its nitrophenyl substitution, which enhances its reactivity and binding affinity in various chemical reactions. This feature makes it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its role in developing antiviral agents and enzyme inhibitors, aligning with the growing interest in targeted drug discovery.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for CAS No. 1261952-87-7. The push for sustainable methodologies has led to innovations such as catalytic hydrogenation and solvent-free reactions, reducing environmental impact. These advancements address the rising demand for sustainable chemical processes, a hot topic in both academic and industrial circles.

Another area of interest is the compound's potential in material science. Its aromatic and heterocyclic structure makes it a candidate for designing organic semiconductors and photovoltaic materials. As the world shifts toward renewable energy, compounds like 5-(3-nitrophenyl)-2,4(1H,3H)-pyrimidinedione could play a pivotal role in next-generation technologies.

From a commercial perspective, the global market for pyrimidine derivatives is expanding, driven by their versatility in drug formulation and industrial applications. Suppliers and manufacturers of CAS No. 1261952-87-7 are focusing on scalability and purity to meet the demands of high-end research and production. Quality control and regulatory compliance remain critical, ensuring the compound's suitability for diverse applications.

In summary, 2,4(1H,3H)-Pyrimidinedione, 5-(3-nitrophenyl)- (CAS No. 1261952-87-7) represents a promising compound with multifaceted applications. Its relevance to pharmaceutical innovation, sustainable chemistry, and advanced materials underscores its importance in contemporary scientific research. As exploration continues, this compound is poised to contribute significantly to breakthroughs across multiple disciplines.